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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
Metolcarb, a carbamate insecticide, has been utilized in agricultural applications for the control

of a range of insect pests, particularly in rice cultivation. This technical guide provides a

comprehensive overview of the history, development, and insecticidal properties of Metolcarb.

It details its chemical and physical characteristics, outlines its synthesis, and elaborates on its

mode of action as a cholinesterase inhibitor. The guide further presents toxicological data,

information on its environmental fate, and detailed experimental protocols for its analysis and

the assessment of its biological activity. Visual diagrams are provided to illustrate key pathways

and workflows, offering a thorough resource for professionals in the fields of agrochemical

research and development.

Introduction
Metolcarb, chemically known as m-tolyl methylcarbamate, is a synthetic carbamate insecticide.

[1] Carbamate pesticides were first introduced in the 1950s and have been widely used in

agriculture due to their effectiveness against a broad spectrum of insect pests.[2] Metolcarb
has been specifically employed to control sucking insects such as leafhoppers and

planthoppers in rice, as well as other pests like citrus mealybugs, onion thrips, and cotton

aphids.[2] It is formulated as an emulsifiable concentrate, wettable powder, or dustable powder.

[2]
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Chemical and Physical Properties
Metolcarb is a colorless crystalline solid.[2] Key physical and chemical properties are

summarized below.

Property Value Reference

Chemical Formula C₉H₁₁NO₂

Molar Mass 165.19 g/mol

Melting Point 76-77 °C

Water Solubility 2.6 g/L at 30 °C

Vapor Pressure 1.33 x 10⁻⁴ Pa at 20 °C

Log P (octanol-water partition

coefficient)
1.7

Synthesis
The synthesis of Metolcarb is achieved through the reaction of m-cresol with methyl

isocyanate. This reaction is a classic example of carbamate synthesis from an alcohol (in this

case, a phenol) and an isocyanate.

Experimental Protocol: Synthesis of Metolcarb
Materials:

m-Cresol

Methyl isocyanate

Anhydrous toluene (or other suitable inert solvent)

Triethylamine (or other suitable base catalyst)

Anhydrous sodium sulfate
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Reaction flask with a reflux condenser and magnetic stirrer

Dropping funnel

Heating mantle

Rotary evaporator

Crystallization dish

Procedure:

In a clean, dry reaction flask equipped with a reflux condenser, magnetic stirrer, and a

dropping funnel, dissolve m-cresol in anhydrous toluene.

Add a catalytic amount of triethylamine to the solution.

Slowly add an equimolar amount of methyl isocyanate to the reaction mixture through the

dropping funnel with constant stirring. The reaction is exothermic, and the addition rate

should be controlled to maintain a gentle reflux.

After the addition is complete, heat the reaction mixture to reflux for 2-3 hours to ensure the

reaction goes to completion.

Cool the reaction mixture to room temperature.

Wash the organic layer with a dilute acid solution to remove the catalyst, followed by

washing with water and brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter the solution to remove the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator.

The resulting crude product can be purified by recrystallization from a suitable solvent (e.g.,

a mixture of hexane and ethyl acetate) to yield pure Metolcarb crystals.
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Logical Workflow for Metolcarb Synthesis

m-Cresol

Reaction

Methyl Isocyanate

Purification Metolcarb

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of Metolcarb.

Mode of Action: Cholinesterase Inhibition
Metolcarb, like other carbamate insecticides, exerts its toxic effect by inhibiting the enzyme

acetylcholinesterase (AChE). AChE is a critical enzyme in the nervous system of both insects

and mammals, responsible for the hydrolysis of the neurotransmitter acetylcholine (ACh) into

choline and acetic acid. This process terminates the nerve impulse at the synapse.

By inhibiting AChE, Metolcarb causes an accumulation of ACh in the synaptic cleft, leading to

continuous stimulation of cholinergic receptors. This results in hyperexcitability, paralysis, and

ultimately, the death of the insect. The inhibition of AChE by carbamates is reversible, as the

carbamylated enzyme can be slowly hydrolyzed to regenerate the active enzyme.

Signaling Pathway of Acetylcholinesterase Inhibition by Metolcarb
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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